3-(4-t-Butylphenyl)-4-hydroxycarbonyl-2-methyl-1-oxo-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C21H23NO3
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 3-(4-tert-butylphenyl)-2-methyl-1-oxo-3,4-dihydroisoquinoline-4-carboxylic acid
• InChI: InChI=1S/C21H23NO3/c1-21(2,3)14-11-9-13(10-12-14)18-17(20(24)25)15-7-5-6-8-16(15)19(23)22(18)4/h5-12,17-18H,1-4H3,(H,24,25)
• InChI Key: UWHMAXYFJDLFDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2C(C3=CC=CC=C3C(=O)N2C)C(=O)O

Description

3-(4-t-Butylphenyl)-4-hydroxycarbonyl-2-methyl-1-oxo-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C21H23NO3 and its molecular weight is 337.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 170 ml of a solution containing 18.67 g of N-(4-t-butylbenzylidene)methylamine in acetonitrile, 18.00 g of homophthalic anhydride was added and the mixture was allowed to react at room temperature for 14 hours. After evaporating the solvent under reduced pressure, the residue was purified by silica gel column chromatography [chloroform/ethyl acetate (6/1)] to obtain 33.73 g of 3-(4-t-butylphenyl)-4-hydroxycarbonyl-2-methyl-1-oxo-1,2,3,4-tetrahydroisoquinoline (mixture of diastereomers). The thus obtained mixture of diastereomers was again subjected to silica gel column chromatography [chloroform/ethyl acetate (6/1)] to obtain 15.2 g of cis compound and 8.03 g of trans compound.